Cas no 1261949-11-4 (2-methyl-4-(3-methylsulfonylphenyl)phenol)

• Product Name: 2-methyl-4-(3-methylsulfonylphenyl)phenol
• CAS No: 1261949-11-4
• MF: C₁₄H₁₄O₃S
• MW: 262.324162960052
• MDL: MFCD18313426
• CID: 1219278
• PubChem ID: 53219119
• Update Time: 2025-06-27

2-methyl-4-(3-methylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(3-methylsulfonylphenyl)phenol
• 3'-(Methanesulfonyl)-3-methyl[1,1'-biphenyl]-4-ol
• MFCD18313426
• 2-Methyl-4-(3-methylsulfonylphenyl)phenol, 95%
• 1261949-11-4
• DTXSID20683995

• MDL： MFCD18313426
• Inchi： 1S/C14H14O3S/c1-10-8-12(6-7-14(10)15)11-4-3-5-13(9-11)18(2,16)17/h3-9,15H,1-2H3
• InChI Key： MWDOFUNPSSXAAY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=CC(=C(C)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 262.06636548g/mol
• Monoisotopic Mass: 262.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-methyl-4-(3-methylsulfonylphenyl)phenol

Comprehensive Analysis of 2-methyl-4-(3-methylsulfonylphenyl)phenol (CAS No. 1261949-11-4): Properties, Applications, and Industry Trends

The chemical compound 2-methyl-4-(3-methylsulfonylphenyl)phenol (CAS No. 1261949-11-4) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This sulfonyl-containing phenolic derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-methyl-4-(3-methylsulfonylphenyl)phenol synthesis", "CAS 1261949-11-4 applications", and "phenolic sulfone derivatives", reflecting its growing relevance.

From a molecular perspective, 2-methyl-4-(3-methylsulfonylphenyl)phenol combines a methyl-substituted phenol core with a methylsulfonylphenyl moiety. This configuration enhances its stability and reactivity, particularly in cross-coupling reactions and polymer modifications. Recent studies highlight its potential as a building block for advanced materials, especially in the development of high-performance polymers and specialty coatings. The compound's thermal stability and solubility profile make it suitable for formulations requiring precise chemical control.

In the pharmaceutical sector, CAS 1261949-11-4 has been explored for its role in drug discovery, particularly in modulating enzyme activity and receptor binding. Its sulfonyl group contributes to enhanced bioavailability, a key factor in modern medicinal chemistry. Searches for "phenolic sulfone drug intermediates" and "methylsulfonylphenyl derivatives in medicine" underscore its importance in R&D pipelines. Additionally, its antioxidant properties have sparked interest in cosmetic formulations and dermatological applications.

Environmental considerations surrounding 2-methyl-4-(3-methylsulfonylphenyl)phenol have also emerged as a hot topic. With increasing focus on green chemistry, researchers are investigating eco-friendly synthesis routes for this compound. Queries like "biodegradable sulfone derivatives" and "sustainable phenolic compounds" reflect this trend. The compound's low volatility and minimal ecological impact position it favorably compared to traditional alternatives in industrial applications.

From a commercial standpoint, the global market for specialty phenolic compounds like 2-methyl-4-(3-methylsulfonylphenyl)phenol is projected to grow steadily. This growth is driven by demand from electronics (for epoxy resins), automotive (for composite materials), and renewable energy sectors. Industry reports often cite "CAS 1261949-11-4 market analysis" and "methylsulfonylphenyl phenol suppliers" as high-value search terms, indicating robust commercial interest.

Analytical characterization of 2-methyl-4-(3-methylsulfonylphenyl)phenol typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity grades required for sensitive applications. The compound's crystalline structure and melting point range (often searched as "1261949-11-4 physical properties") are critical parameters for quality control in manufacturing processes.

Future research directions for CAS 1261949-11-4 may focus on its catalytic applications and nanomaterial integration. With the rise of computational chemistry, molecular modeling studies could further optimize its performance in various systems. The compound's adaptability to click chemistry protocols and photochemical reactions presents additional avenues for innovation, addressing search trends like "next-gen phenolic sulfone technologies".

In conclusion, 2-methyl-4-(3-methylsulfonylphenyl)phenol represents a multifaceted compound with expanding utility across scientific and industrial domains. Its balanced physicochemical properties, coupled with evolving synthetic methodologies, ensure its continued relevance in addressing contemporary challenges in material science, life sciences, and sustainable technology development.